Malonofungin
Malonofungin
Brand Name:
Vulcanchem
CAS No.:
154032-80-1
VCID:
VC21129025
InChI:
InChI=1S/C23H39NO9/c1-3-4-5-10-13-17(26)14-11-8-6-7-9-12-15-18(33-16(2)25)20(27)21(28)24-19(22(29)30)23(31)32/h12,15,18-21,24,27-28H,3-11,13-14H2,1-2H3,(H,29,30)(H,31,32)/b15-12+/t18-,20-,21+/m0/s1
SMILES:
CCCCCCC(=O)CCCCCCC=CC(C(C(NC(C(=O)O)C(=O)O)O)O)OC(=O)C
Molecular Formula:
C23H39NO9
Molecular Weight:
473.6 g/mol
Malonofungin
CAS No.: 154032-80-1
Cat. No.: VC21129025
Molecular Formula: C23H39NO9
Molecular Weight: 473.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154032-80-1 |
|---|---|
| Molecular Formula | C23H39NO9 |
| Molecular Weight | 473.6 g/mol |
| IUPAC Name | 2-[[(E,1R,2S,3S)-3-acetyloxy-1,2-dihydroxy-12-oxooctadec-4-enyl]amino]propanedioic acid |
| Standard InChI | InChI=1S/C23H39NO9/c1-3-4-5-10-13-17(26)14-11-8-6-7-9-12-15-18(33-16(2)25)20(27)21(28)24-19(22(29)30)23(31)32/h12,15,18-21,24,27-28H,3-11,13-14H2,1-2H3,(H,29,30)(H,31,32)/b15-12+/t18-,20-,21+/m0/s1 |
| Standard InChI Key | RGSGTYGXVZDMSM-XJMLHANGSA-N |
| Isomeric SMILES | CCCCCCC(=O)CCCCCC/C=C/[C@@H]([C@@H]([C@H](NC(C(=O)O)C(=O)O)O)O)OC(=O)C |
| SMILES | CCCCCCC(=O)CCCCCCC=CC(C(C(NC(C(=O)O)C(=O)O)O)O)OC(=O)C |
| Canonical SMILES | CCCCCCC(=O)CCCCCCC=CC(C(C(NC(C(=O)O)C(=O)O)O)O)OC(=O)C |
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